Cas no 1221724-93-1 (2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid)

• Product Name: 2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid
• CAS No: 1221724-93-1
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 4578807
• Update Time: 2025-10-25

2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-acetyl-2-methoxyphenyl)sulfanyl]acetic acid
• 2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid

• Inchi： 1S/C11H12O4S/c1-7(12)8-3-4-10(9(5-8)15-2)16-6-11(13)14/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： DOYMHSDPBNBENE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=CC=C(C(C)=O)C=C1OC

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 134-136 °CEnamineEN300-60026
• Boiling Point: 421.5±45.0 °C at 760 mmHg
• Flash Point: 208.7±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid

Comprehensive Overview of 2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid (CAS No. 1221724-93-1)

2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid (CAS No. 1221724-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfanylacetic acid moiety and acetyl-methoxyphenyl structure, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive functional groups and versatile chemical properties.

In recent years, the demand for 2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid has surged due to its relevance in targeted drug delivery systems and enzyme inhibition studies. Its CAS No. 1221724-93-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in the scientific community. The compound's methoxyphenyl and acetyl groups make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and metabolic disorders.

One of the key reasons behind the popularity of 2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical research, this compound's potential for eco-friendly synthesis routes has been explored extensively. Its sulfanylacetic acid derivative is often highlighted in discussions about reducing hazardous byproducts in pharmaceutical manufacturing, aligning with global trends toward greener industrial practices.

Another area of interest is the compound's role in proteomics and bioconjugation. Scientists are investigating its utility in labeling proteins and peptides, leveraging its reactive sulfanyl group for site-specific modifications. This application is particularly relevant in the development of diagnostic tools and therapeutic agents, where precision and stability are paramount. The CAS No. 1221724-93-1 is often cited in patents and research papers focusing on these advanced techniques.

From a commercial perspective, 2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid is available in high purity grades to meet the stringent requirements of pharmaceutical and biotech industries. Suppliers emphasize its consistency and scalability, addressing the needs of large-scale production. The compound's acetyl-methoxyphenyl backbone is also a subject of interest in material science, where it is used to develop novel polymers with enhanced thermal and mechanical properties.

In conclusion, 2-(4-Acetyl-2-methoxyphenyl)sulfanylacetic Acid (CAS No. 1221724-93-1) stands out as a multifaceted compound with broad applications in modern chemistry and life sciences. Its unique structural features, combined with its relevance to cutting-edge research topics like green chemistry and bioconjugation, ensure its continued prominence in scientific and industrial arenas. As research progresses, this compound is likely to play an even more critical role in advancing drug discovery and sustainable chemical processes.